Cas no 78629-20-6 (6,6-Dimethylhept-1-en-4-yn-3-ol)

6,6-Dimethylhept-1-en-4-yn-3-ol Properties

Names and Identifiers

• 6,6-Dimethylhept-1-en-4-yn-3-ol
• 6,6-DIMETHYL-1-HEPTEN-4-YN-3-OL
• 6,6-DIMETHYLL-1-HEPTANE-4-YN-3-OL
• 3-hydroxy-6,6-dimethyl-1-heptene-4-yne
• 3-hydroxy-6,6-dimethylhept-1-ene-4-yne
• 6,6-dimethyl-1-heptene-4-yne-3-ol
• 6,6-dimethyl-3-hept-1-en-4-ynol
• 6,6-dimethyl-hept-1-en-4-yn-3-ol
• 6,6-dimethyl-hept-1-ene-4-yn-3-ol
• 6,6-dimethyl-hept-1-ene-4-yne-3-ol
• 6,6-Dimethylhept-1-ene-4-yne-3-ol
• BS-52132
• 78629-20-6
• A839464
• 1-Hepten-4-yn-3-ol, 6,6-dimethyl-
• 3-Hydroxy-6,6-dimethyl-1-hepten-4-yne
• MOWPBNFGGOHZRW-UHFFFAOYSA-N
• DTXSID60450345
• SCHEMBL5309032
• 3-hydroxy-6,6-dimethyl-hept-1-ene-4-yne
• NS00004264
• EC 616-644-6
• 3-hydroxy-6,6-dimethylhept-1 -ene-4-yne
• FT-0641686
• AKOS006292952
• E77199
• CS-0188437
• DB-056322
• DTXCID10401165
• +Expand

• MDL： MFCD04974030
• InChIKey： MOWPBNFGGOHZRW-UHFFFAOYSA-N
• Inchi： 1S/C9H14O/c1-5-8(10)6-7-9(2,3)4/h5,8,10H,1H2,2-4H3
• SMILES： C=CC(C#CC(C)(C)C)O

Computed Properties

• Exact Mass: 138.10400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 138.104465066g/mol
• Heavy Atom Count: 10
• Complexity: 172
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 1.58280
• PSA: 20.23000
• Refractive Index: 1.472
• Boiling Point: 187 ºC
• Flash Point: 73 ºC
• Density: 0.900

6,6-Dimethylhept-1-en-4-yn-3-ol Security Information

6,6-Dimethylhept-1-en-4-yn-3-ol Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2942000000